Cas no 1289384-67-3 (1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride)
1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride
- 1-(1-(Pyrazin-2-yl)ethyl)piperidin-3-amine hydrochloride
- SBB074991
- 1-(pyrazin-2-ylethyl)-3-piperidylamine, chloride
- 1-(1-Pyrazin-2-ylethyl)piperidin-3-ylamine hydrochloride
-
- Inchi: 1S/C11H18N4.ClH/c1-9(11-7-13-4-5-14-11)15-6-2-3-10(12)8-15;/h4-5,7,9-10H,2-3,6,8,12H2,1H3;1H
- InChI Key: DKNDKFBUMCAFKG-UHFFFAOYSA-N
- SMILES: Cl.N1(C(C2C=NC=CN=2)C)CCCC(C1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 197
- Topological Polar Surface Area: 55
1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334356-1g |
1-(1-(Pyrazin-2-yl)ethyl)piperidin-3-amine hydrochloride |
1289384-67-3 | 95%+ | 1g |
$1090 | 2021-08-18 | |
| Chemenu | CM334356-1g |
1-(1-(Pyrazin-2-yl)ethyl)piperidin-3-amine hydrochloride |
1289384-67-3 | 95%+ | 1g |
$1187 | 2024-08-02 | |
| Fluorochem | 090689-500mg |
1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride |
1289384-67-3 | 500mg |
£534.00 | 2022-03-01 |
1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride
Introduction to 1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride (CAS No. 1289384-67-3)
1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride, identified by its CAS number 1289384-67-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, characterized by its nitrogen-containing seven-membered ring structure. The presence of a pyrazine moiety at the 1-position and an ethylamine substituent at the 3-position contributes to its unique chemical properties, making it a promising candidate for various biochemical and pharmacological applications.
The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation in drug development. This solubility advantage facilitates its use in medicinal chemistry for synthesizing more complex molecules or as an intermediate in the preparation of active pharmaceutical ingredients (APIs). The compound's structural features suggest potential interactions with biological targets, particularly in the realms of enzyme inhibition and receptor binding, which are key mechanisms in drug action.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic profiles of 1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride with high precision. These studies indicate that the compound may exhibit favorable properties for drug candidates, such as high selectivity and low toxicity. The pyrazine ring, known for its ability to form hydrogen bonds and π-stacking interactions, plays a crucial role in stabilizing protein-ligand complexes, which is essential for designing drugs with improved binding efficacy.
In the context of modern drug discovery, 1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride has been explored as a scaffold for developing treatments against various diseases. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it could be modified to target specific therapeutic pathways. For instance, modifications at the amine group or the ethyl side chain might enhance its ability to interact with enzymes such as kinases or phosphodiesterases, which are often implicated in metabolic disorders and cancer.
The synthesis of 1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core pyrazine-piperidine framework efficiently. The introduction of the hydrochloride salt at the end of the synthesis not only improves stability but also allows for easier handling and storage under controlled conditions.
From a medicinal chemistry perspective, the compound's versatility makes it an attractive building block for generating libraries of derivatives. By systematically varying substituents on the piperidine ring or introducing additional functional groups, researchers can fine-tune its pharmacological properties. This approach aligns with contemporary trends in drug discovery that emphasize diversity-oriented synthesis (DOS) to maximize the potential for discovering novel therapeutic agents.
Preclinical studies have begun to explore the biological activity of 1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride, focusing on its interactions with target proteins and potential therapeutic effects. Initial findings suggest that it may possess inhibitory activity against certain enzymes or receptors relevant to neurological disorders. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile before moving into clinical trials.
The development of new drugs is often hampered by challenges such as poor solubility, rapid metabolism, or off-target effects. The favorable solubility profile of 1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride offers a potential solution to some of these issues, improving bioavailability and reducing formulation complexities. Additionally, its structural features may contribute to reduced toxicity by minimizing interactions with non-target proteins.
The role of computational tools in drug design cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to model the behavior of 1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride in different environments, providing insights into its stability and reactivity. These simulations help guide synthetic modifications and predict how changes in structure will affect biological activity.
As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into viable therapeutics. The unique properties of 1-(1-Pyrazin--2--ethyl--piperidin--3--ylamine hydrochloride make it a valuable asset in this endeavor. Its potential applications span multiple therapeutic areas, including oncology, inflammation, and neurology, where novel treatments are urgently needed.
The future prospects for 1289384--67--3 are promising given its structural versatility and favorable physicochemical properties. Continued investigation into its biological activity will likely uncover new opportunities for therapeutic intervention. As synthetic methodologies advance further into automation and precision chemistry, the accessibility of such compounds will improve, accelerating their integration into drug discovery pipelines.
1289384-67-3 (1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)